Cas no 2060047-13-2 (4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine)

• Product Name: 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine
• CAS No: 2060047-13-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD30486636
• CID: 5163823
• PubChem ID: 125450472
• Update Time: 2025-10-29

4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[[3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-
• 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine

• MDL： MFCD30486636
• Inchi： 1S/C13H15N3O2/c1-5-14-6-2-10(1)9-12-15-13(16-18-12)11-3-7-17-8-4-11/h1-2,5-6,11H,3-4,7-9H2
• InChI Key： YLEWLTBOCIRSCD-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC2ON=C(C3CCOCC3)N=2)=C1

Additional information on 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine

4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine: A Comprehensive Overview

The compound with CAS No 2060047-13-2, known as 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a foundational structure for numerous biologically active compounds. The presence of the 1,2,4-oxadiazole ring and the oxane substituent introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The 1,2,4-oxadiazole ring is known for its ability to act as a bioisostere of more complex structures, offering potential advantages in terms of stability and bioavailability. The oxane group further enhances the molecule's versatility by providing additional sites for functionalization and interaction with biological targets. These features make 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine a promising candidate for exploring new therapeutic avenues.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 1,2,4-oxadiazole core. This is achieved through cyclization reactions involving carbonyl compounds and ammonia derivatives. The subsequent introduction of the oxane group requires careful control over reaction conditions to ensure selectivity and yield. The final step involves coupling the modified oxadiazole ring with the pyridine moiety through appropriate linker chemistry.

From a structural perspective, the molecule exhibits a balance between aromaticity and saturated regions, which influences its electronic properties and reactivity. The pyridine ring contributes to aromatic stability and potential π-interactions with biological targets. Meanwhile, the oxane group introduces steric bulk and hydrophobicity, which can be advantageous in modulating pharmacokinetic profiles. Computational studies have shown that these structural features can be fine-tuned to optimize binding affinity for specific molecular targets.

In terms of applications, 4-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine has shown promise in preliminary biological assays targeting enzyme inhibition and receptor modulation. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways associated with cancer progression. Additionally, its unique structure makes it a potential candidate for exploring novel materials with tailored electronic properties.

The exploration of this compound's properties continues to evolve with advancements in analytical techniques and computational modeling. Researchers are leveraging tools like X-ray crystallography to elucidate its three-dimensional structure and molecular dynamics simulations to study its interactions within biological systems. These insights are paving the way for more targeted modifications aimed at enhancing its therapeutic potential.

In conclusion, CAS No 2060047-13-2, or 4-{3-(oxan-4-yl)-1,2,4-oxadiazol